Cas no 1233952-53-8 (N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride)

• Product Name: N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride
• CAS No: 1233952-53-8
• MF: C₈H₁₉ClN₂O₂S
• MW: 242.766659975052
• CID: 4788378
• Update Time: 2025-11-06

N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride
• N-(Piperidin-4-yl)propane-2-sulfonamide hydrochloride
• propane-2-sulfonic acid piperidin-4-yl amide hydrochloride

• Inchi： 1S/C8H18N2O2S.ClH/c1-7(2)13(11,12)10-8-3-5-9-6-4-8;/h7-10H,3-6H2,1-2H3;1H
• InChI Key： PDVZJKACTCCDFF-UHFFFAOYSA-N
• SMILES： Cl.S(C(C)C)(NC1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 66.6

Additional information on N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride

Recent Advances in the Study of N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride (CAS: 1233952-53-8)

N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride (CAS: 1233952-53-8) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its piperidine core and sulfonamide functional group, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research involving N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride is its role as a modulator of neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for sigma-1 and sigma-2 receptors, which are implicated in neuropathic pain and neurodegenerative diseases. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with these receptors, revealing a unique binding mode that could be exploited for the development of novel analgesics and neuroprotective agents.

In addition to its CNS applications, N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride has shown promise as an antimicrobial agent. A recent preprint on bioRxiv reported its efficacy against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in folate biosynthesis. These findings suggest that further structural modifications could enhance its antimicrobial spectrum and potency, making it a viable candidate for addressing the global challenge of antibiotic resistance.

The synthetic pathways for N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride have also been a subject of optimization. A 2024 publication in Organic Process Research & Development described a scalable and cost-effective method for its production, employing green chemistry principles to minimize environmental impact. The new protocol achieved a yield of 85% and high purity (>99%), addressing previous limitations related to scalability and reproducibility. This advancement is expected to facilitate larger-scale preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride. Pharmacokinetic studies have indicated moderate bioavailability and a short half-life in rodent models, necessitating further formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its progression into clinical trials.

In conclusion, N-(Piperidin-4-yl)propane-2-sulfonamidehydrochloride (CAS: 1233952-53-8) represents a versatile scaffold with multifaceted therapeutic potential. Its recent advancements in receptor modulation, antimicrobial activity, and synthetic accessibility underscore its value in drug discovery. Future research should focus on addressing pharmacokinetic challenges and expanding its therapeutic applications, paving the way for its eventual clinical use.